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Compound of Interest

Compound Name: 2,4-Difluoroaniline

Cat. No.: B146603

Introduction

2,4-Difluoroaniline is a critical building block in medicinal chemistry and drug development.[1]
[2] Its unique electronic properties, conferred by the two fluorine atoms, make it a valuable
scaffold in the synthesis of a wide range of biologically active molecules, including kinase
inhibitors, anti-inflammatory agents, and agrochemicals.[1][2][3] Acylation of the amine group in
2 ,4-difluoroaniline is a fundamental and often crucial first step in these synthetic pathways.
This transformation modulates the reactivity of the aniline moiety, converting the highly
activating amino group (-NHz2) into a less activating N-acetyl group (-NHCOCHSs), which allows
for more controlled subsequent reactions.[4] The resulting N-acylated products often serve as
key intermediates for constructing more complex pharmaceutical agents.[5]

These application notes provide detailed protocols and reaction data for the acylation of 2,4-
difluoroaniline using common acylating agents like acetic anhydride and various acyl
chlorides.

Quantitative Data Summary

The efficiency of acylation reactions involving 2,4-difluoroaniline can vary based on the
chosen acylating agent, solvent, and reaction conditions. The following tables summarize
guantitative data from representative acylation protocols.
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Table 1: N-Acetylation of 2,4-Difluoroaniline with Acetic Anhydride

Acylating Reaction Temperat . Referenc
Reactant Solvent . Yield
Agent Time ure e
2,4- , _ _ .
] ~ Acetic Glacial 5 minutes High (not
Difluoroanil ] ) ) Reflux - [6]
) Anhydride Acetic Acid  (reflux) specified)
ine
Aniline Acetic Instantane Room ]
) Water High [7]
(general) Anhydride ous Temp
Table 2: N-Acylation of Anilines with Acyl Chlorides
Aniline . .
.. Acylatin Reactio  Temper . Referen
Derivati Base Solvent . Yield
g Agent n Time ature ce
ve
Chloroac 0°Cto Not
0
Aniline etyl K2COs CH2Cl2 4-6 hours  Room N [8]
) specified
chloride Temp
4-
N-Aryl Nitrobenz ) Not Room
NEts Various " Poor [9]
substrate oyl specified  Temp
chloride
Dimethyl
N-Aryl Acyl AgCN i Few
) acetamid 60-80°C Good [9]
substrate  chloride (2.5€eq) hours

Reaction Mechanisms and Workflows

The acylation of 2,4-difluoroaniline proceeds via a nucleophilic acyl substitution mechanism.

The lone pair of electrons on the nitrogen atom of the aniline attacks the electrophilic carbonyl

carbon of the acylating agent.
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Caption: General mechanism for the acylation of 2,4-difluoroaniline.

A typical experimental workflow involves reaction setup, monitoring, product isolation, and
purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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